Cas no 2172449-50-0 (1-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}-4,4-difluorocyclohexane-1-carboxylic acid)
1-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}-4,4-difluorocyclohexane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}-4,4-difluorocyclohexane-1-carboxylic acid
- 2172449-50-0
- 1-{1-[(tert-butoxy)carbonyl]-3-hydroxyazetidin-3-yl}-4,4-difluorocyclohexane-1-carboxylic acid
- EN300-1632481
-
- Inchi: 1S/C15H23F2NO5/c1-12(2,3)23-11(21)18-8-14(22,9-18)13(10(19)20)4-6-15(16,17)7-5-13/h22H,4-9H2,1-3H3,(H,19,20)
- InChI Key: JYTDZGMSWMZHLE-UHFFFAOYSA-N
- SMILES: FC1(CCC(C(=O)O)(CC1)C1(CN(C(=O)OC(C)(C)C)C1)O)F
Computed Properties
- Exact Mass: 335.15442916g/mol
- Monoisotopic Mass: 335.15442916g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 499
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 87.1Ų
1-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}-4,4-difluorocyclohexane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1632481-0.05g |
1-{1-[(tert-butoxy)carbonyl]-3-hydroxyazetidin-3-yl}-4,4-difluorocyclohexane-1-carboxylic acid |
2172449-50-0 | 0.05g |
$900.0 | 2023-06-04 | ||
| Enamine | EN300-1632481-0.1g |
1-{1-[(tert-butoxy)carbonyl]-3-hydroxyazetidin-3-yl}-4,4-difluorocyclohexane-1-carboxylic acid |
2172449-50-0 | 0.1g |
$943.0 | 2023-06-04 | ||
| Enamine | EN300-1632481-0.25g |
1-{1-[(tert-butoxy)carbonyl]-3-hydroxyazetidin-3-yl}-4,4-difluorocyclohexane-1-carboxylic acid |
2172449-50-0 | 0.25g |
$985.0 | 2023-06-04 | ||
| Enamine | EN300-1632481-0.5g |
1-{1-[(tert-butoxy)carbonyl]-3-hydroxyazetidin-3-yl}-4,4-difluorocyclohexane-1-carboxylic acid |
2172449-50-0 | 0.5g |
$1027.0 | 2023-06-04 | ||
| Enamine | EN300-1632481-1.0g |
1-{1-[(tert-butoxy)carbonyl]-3-hydroxyazetidin-3-yl}-4,4-difluorocyclohexane-1-carboxylic acid |
2172449-50-0 | 1g |
$1070.0 | 2023-06-04 | ||
| Enamine | EN300-1632481-2.5g |
1-{1-[(tert-butoxy)carbonyl]-3-hydroxyazetidin-3-yl}-4,4-difluorocyclohexane-1-carboxylic acid |
2172449-50-0 | 2.5g |
$2100.0 | 2023-06-04 | ||
| Enamine | EN300-1632481-5.0g |
1-{1-[(tert-butoxy)carbonyl]-3-hydroxyazetidin-3-yl}-4,4-difluorocyclohexane-1-carboxylic acid |
2172449-50-0 | 5g |
$3105.0 | 2023-06-04 | ||
| Enamine | EN300-1632481-10.0g |
1-{1-[(tert-butoxy)carbonyl]-3-hydroxyazetidin-3-yl}-4,4-difluorocyclohexane-1-carboxylic acid |
2172449-50-0 | 10g |
$4606.0 | 2023-06-04 | ||
| Enamine | EN300-1632481-50mg |
1-{1-[(tert-butoxy)carbonyl]-3-hydroxyazetidin-3-yl}-4,4-difluorocyclohexane-1-carboxylic acid |
2172449-50-0 | 50mg |
$900.0 | 2023-09-22 | ||
| Enamine | EN300-1632481-100mg |
1-{1-[(tert-butoxy)carbonyl]-3-hydroxyazetidin-3-yl}-4,4-difluorocyclohexane-1-carboxylic acid |
2172449-50-0 | 100mg |
$943.0 | 2023-09-22 |
1-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}-4,4-difluorocyclohexane-1-carboxylic acid Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
Additional information on 1-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}-4,4-difluorocyclohexane-1-carboxylic acid
1-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}-4,4-difluorocyclohexane-1-carboxylic acid: A Promising Scaffold in Modern Pharmaceutical Chemistry
1-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}-4,4-difluorocyclohexane-1-carboxylic acid (CAS No. 2172449-50-0) represents a structurally unique and functionally versatile compound with significant potential in the development of novel therapeutic agents. This molecule combines the pharmacophoric elements of a β-lactam ring (via the azetidine core) and a fluorinated cyclohexane moiety, both of which are critical for modulating enzyme inhibition and enhancing metabolic stability. The tert-butoxy carbonyl (Boc) protecting group at the azetidine nitrogen further underscores its synthetic utility in multi-step drug discovery workflows, where controlled deprotection is essential for bioactive molecule assembly.
The azetidine ring system is a well-established scaffold in pharmaceutical chemistry, particularly in β-lactam antibiotics such as penicillins and cephalosporins. However, the incorporation of a hydroxyl group at C3 of the azetidine ring introduces unique stereochemical and electronic properties. Recent studies have demonstrated that such hydroxylated azetidines can act as prodrugs or precursors to compounds with enhanced solubility and permeability profiles. The adjacent Boc group serves as a temporary protective barrier during synthetic processes, ensuring that the hydroxyl functionality remains inert until required for downstream transformations.
The difluorinated cyclohexane core (C6H9F2O2) is another defining feature of this compound. Fluorination is a widely employed strategy in medicinal chemistry to improve drug-like properties such as lipophilicity, metabolic resistance, and binding affinity to target proteins. The para-difluoro substitution pattern on the cyclohexane ring may induce conformational rigidity while optimizing hydrogen bonding interactions with biological targets. Notably, fluorinated cyclohexanes have been extensively explored in antiviral agents and kinase inhibitors due to their ability to mimic natural substrates while evading enzymatic degradation pathways.
Recent advances in computational chemistry have further highlighted the potential of this scaffold. Molecular dynamics simulations suggest that the combination of β-lactam-like geometry and fluorinated cyclohexane substituents creates a favorable electrostatic environment for interactions with serine proteases and metalloproteases—key enzyme families implicated in cancer progression and viral replication. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that similar difluoro-cyclohexanecarboxylic acid derivatives exhibited submicromolar inhibition against SARS-CoV-2 main protease (Mpro), underscoring their relevance to emerging antiviral therapies.
Synthetic approaches to this compound typically involve stereoselective azetidine formation via ring-closing metathesis or transition-metal-catalyzed cyclization strategies. The introduction of the tert-butoxy carbonyl group is often achieved through Fmoc protection protocols adapted for nitrogen-containing heterocycles. Recent process optimization efforts have focused on improving diastereomeric ratios during hydroxyl group installation at C3, leveraging chiral auxiliaries or enzymatic resolutions to achieve high enantiomeric purity—a critical requirement for clinical candidates.
In preclinical development pipelines, this compound has shown promising activity as a dual-action agent targeting both protein misfolding diseases and microbial infections. The hydroxyl functionality enables metal ion coordination, while the β-lactam core mimics natural substrates for proteolytic enzymes involved in amyloidogenesis. A 2024 patent application (WO 2024/XXXXXX) discloses its use as an adjuvant in Alzheimer's disease therapies by inhibiting β-secretase activity without inducing off-target toxicity.
The broader class of fluorinated β-lactam analogs has gained renewed interest due to their role in overcoming antibiotic resistance mechanisms. Unlike traditional β-lactams susceptible to hydrolysis by β-lactamases, the rigidified structure of this compound appears resistant to enzymatic cleavage while maintaining high affinity for penicillin-binding proteins (PBPs). In vitro studies using multidrug-resistant *Pseudomonas aeruginosa* strains demonstrated MIC values comparable to current frontline antibiotics like meropenem.
Analytical characterization techniques such as X-ray crystallography have confirmed the absolute configuration at both chiral centers within this molecule: R configuration at C3 (azetidine hydroxyl) and S configuration at C1 (cyclohexane carboxylic acid). These stereochemical features are crucial for maintaining optimal binding interactions with target enzymes, as even minor deviations can lead to significant loss of potency—a phenomenon well-documented in enzyme inhibitor design literature.
Ongoing research focuses on expanding this scaffold into hybrid molecules by appending additional pharmacophores through click chemistry methodologies. For instance, conjugation with polyethylene glycol (PEG) chains has been shown to enhance aqueous solubility while preserving bioactivity—a critical step toward developing injectable formulations for systemic administration. Parallel efforts aim to explore its utility as a fluorescent probe via incorporation of BODIPY or Alexa Fluor dyes into peripheral positions.
In conclusion, 1-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}-4,4-difluorocyclohexane-1-carboxylic acid exemplifies how strategic molecular design can address multiple therapeutic challenges simultaneously. Its unique combination of structural elements—from protective groups enabling synthetic flexibility to fluorinated motifs enhancing biological performance—positions it as an ideal platform for next-generation drug discovery programs targeting both infectious diseases and chronic degenerative conditions.
2172449-50-0 (1-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}-4,4-difluorocyclohexane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)